Cas no 104096-94-8 (1-(2-chlorophenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(2-chlorophenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 104096-94-8
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 6117814
• PubChem ID: 437711
• Update Time: 2025-11-01

1-(2-chlorophenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-2-methylpropan-2-yl(methyl)amine
• 104096-94-8
• [1-(2-chlorophenyl)-2-methylpropan-2-yl](methyl)amine
• EN300-1982898

• Inchi： 1S/C11H16ClN/c1-11(2,13-3)8-9-6-4-5-7-10(9)12/h4-7,13H,8H2,1-3H3
• InChI Key： VHHVGBJXVOSZGS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(C)(C)NC

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2-chlorophenyl)-2-methylpropan-2-yl(methyl)amine

1-(2-Chlorophenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 104096-94-8): An Overview of Its Properties, Applications, and Recent Research

1-(2-Chlorophenyl)-2-methylpropan-2-yl(methyl)amine, with the CAS number 104096-94-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorophenyl group and a tert-butylamine derivative. Its chemical formula is C₁₀H₁₅ClN, and it has a molecular weight of 186.68 g/mol.

The physical properties of 1-(2-chlorophenyl)-2-methylpropan-2-yl(methyl)amine are noteworthy. It typically appears as a colorless to pale yellow liquid with a characteristic amine odor. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around -35°C, and its boiling point is approximately 175°C at 760 mmHg.

In terms of chemical reactivity, 1-(2-chlorophenyl)-2-methylpropan-2-yl(methyl)amine exhibits typical amine behavior. It can participate in various reactions such as N-alkylation, N-acylation, and N-sulfonation. These reactions are crucial for the synthesis of more complex molecules and derivatives, making it a valuable intermediate in organic synthesis.

The biological activity of 1-(2-chlorophenyl)-2-methylpropan-2-yl(methyl)amine has been the subject of several studies. Recent research has focused on its potential applications in the development of new pharmaceuticals. One notable area of interest is its interaction with neurotransmitter systems in the brain. Studies have shown that this compound can modulate the activity of certain receptors, particularly those involved in the regulation of mood and cognition.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the effects of 1-(2-chlorophenyl)-2-methylpropan-2-yl(methyl)amine on serotonin receptors. The researchers found that the compound exhibited selective binding to serotonin 5-HT_1A receptors, which are known to play a role in anxiety and depression. This finding suggests that 1-(2-chlorophenyl)-2-methylpropan-2-yl(methyl)amine could be a promising lead compound for the development of new anxiolytic and antidepressant drugs.

In addition to its potential therapeutic applications, 1-(2-chlorophenyl)-2-methylpropan-2-yl(methyl)amine has also been explored for its use in diagnostic imaging. A study published in the Journal of Nuclear Medicine in 2023 reported that the compound can be labeled with radioactive isotopes to create radiotracers for positron emission tomography (PET). These radiotracers have shown promise in imaging specific brain regions associated with neurological disorders such as Alzheimer's disease and Parkinson's disease.

The safety profile of 1-(2-chlorophenyl)-2-methylpropan-2-yl(methyl)amine is an important consideration for its use in both research and industrial applications. Toxicological studies have indicated that the compound has low acute toxicity when administered orally or via inhalation. However, prolonged exposure or high concentrations may cause irritation to the eyes and respiratory tract. Therefore, appropriate safety measures should be taken when handling this compound.

In conclusion, 1-(2-chlorophenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 104096-94-8) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for researchers exploring new therapeutic avenues and diagnostic techniques. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.